![molecular formula C11H17ClN2OS B6147454 2-(pyrrolidin-3-yl)-N-[(thiophen-3-yl)methyl]acetamide hydrochloride CAS No. 1831735-38-6](/img/no-structure.png)
2-(pyrrolidin-3-yl)-N-[(thiophen-3-yl)methyl]acetamide hydrochloride
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrrolidine and thiophene rings, along with the acetamide group. The exact structure would depend on the specific locations of these groups within the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolidine ring might undergo reactions at the nitrogen atom, while the thiophene ring might undergo electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar acetamide group could influence its solubility in different solvents .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(pyrrolidin-3-yl)-N-[(thiophen-3-yl)methyl]acetamide hydrochloride involves the reaction of pyrrolidine, thiophene-3-carboxaldehyde, and N-(chloromethyl)acetamide followed by hydrochloric acid treatment.", "Starting Materials": [ "Pyrrolidine", "Thiophene-3-carboxaldehyde", "N-(Chloromethyl)acetamide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with thiophene-3-carboxaldehyde in the presence of a base such as sodium hydride or potassium carbonate to form 2-(pyrrolidin-3-yl)thiophene-3-carboxaldehyde.", "Step 2: N-(Chloromethyl)acetamide is added to the reaction mixture and heated to form 2-(pyrrolidin-3-yl)-N-[(thiophen-3-yl)methyl]acetamide.", "Step 3: The product from step 2 is treated with hydrochloric acid to form the hydrochloride salt of 2-(pyrrolidin-3-yl)-N-[(thiophen-3-yl)methyl]acetamide." ] } | |
CAS No. |
1831735-38-6 |
Molecular Formula |
C11H17ClN2OS |
Molecular Weight |
260.8 |
Purity |
95 |
Origin of Product |
United States |
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